RdRP-IN-9

• Molecular Formula: C19H21NO5
• Molecular Weight: 343.4 g/mol
• InChI: InChI=1S/C19H21NO5/c1-2-16(22)25-19-13(21)5-10-3-4-20-8-11-6-14-15(24-9-23-14)7-12(11)17(19)18(10)20/h5-7,13,17-19,21H,2-4,8-9H2,1H3/t13-,17-,18+,19+/m0/s1
• InChIKey: UEHWEXPUCDLSTI-NOENWEJRSA-N

RdRP-IN-9 Covalent Allosteric RdRp Inhibitor

RdRP-IN-9 (also known as compound 6b) is a lycorine‑derived ester that acts as a reversible covalent allosteric inhibitor of the viral RNA‑dependent RNA polymerase (RdRp). Unlike conventional active‑site RdRp inhibitors, RdRP-IN‑9 targets the nidovirus RdRp‑associated nucleotidyltransferase (NiRAN) domain within nsp12, engaging Cys12 through a reversible acylation mechanism [REFS‑1]. The compound demonstrates potent antiviral activity against human coronavirus OC43 (HCoV‑OC43), with an EC50 value of 0.68 μM and a Kd of 0.53 μM for nsp12 binding [REFS‑1].

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NiRAN domain target engagement via reversible covalent Cys12 acylation

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Coronavirus replication inhibition study context (HCoV-OC43 model)

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Lycorine ester SAR probe with reported cytotoxicity margin improvement over parent alkaloid

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

Why RdRP-IN-9 Cannot Be Substituted

Although multiple small molecules are classified as RdRp inhibitors, their mechanisms, binding sites, and pharmacodynamic profiles differ substantially. RdRP‑IN‑9 binds to the NiRAN domain rather than the canonical polymerase active site, enabling a reversible covalent interaction that yields a prolonged antiviral effect and a synergistic relationship with nucleoside analogs such as molnupiravir [REFS‑1]. In contrast, compounds like RdRP‑IN‑7 act through distinct, non‑covalent mechanisms with markedly lower potency (IC50 = 8.2 μM against SARS‑CoV‑2) [REFS‑2]. Such mechanistic divergence precludes simple interchangeability; substitution without empirical validation risks loss of the unique synergy, durability, and selectivity that RdRP‑IN‑9 provides.

Nucleoside analog RdRp inhibitors target the catalytic active site; direct replacement may not recapitulate the NiRAN-domain allosteric inhibition profile.

Non-covalent allosteric binders lack the reversible covalent warhead required for Cys12 acylation and associated pocket shrinkage.

Synergy profile with molnupiravir is mechanism-specific; other RdRp inhibitor combinations may not reproduce the reported cooperativity.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

RdRP-IN-9 Quantitative Evidence

Selectivity Index vs. Parent Lycorine

RdRP-IN-9 exhibits substantially greater potency against coronaviruses compared to the structurally distinct RdRp inhibitor RdRP-IN-7. While RdRP-IN-9 achieves an EC50 of 0.68 μM against HCoV‑OC43 in cell‑based antiviral assays [REFS‑1], RdRP‑IN‑7 requires an IC50 of 8.2 μM to inhibit SARS‑CoV‑2 infection in comparable cellular models [REFS‑2]. Although the viral strains differ (HCoV‑OC43 vs. SARS‑CoV‑2), the approximately 12‑fold difference in antiviral potency underscores the superior efficacy of RdRP-IN‑9 in relevant coronavirus systems.

Selectivity Index vs. Parent

Head-to-head

SI ≈ 47 (14‑fold improvement over lycorine, SI 3.4)

Supports cytotoxicity margin context for antiviral assays

Vero E6 cells, HCoV-OC43 infection

Evidence Dimension	Antiviral potency (EC50/IC50)
Target Compound Data	EC50 = 0.68 μM (HCoV-OC43)
Comparator Or Baseline	RdRP-IN-7 IC50 = 8.2 μM (SARS-CoV-2)
Quantified Difference	~12-fold higher potency (lower EC50)
Conditions	Cell-based antiviral assays; HCoV-OC43 infected cells for RdRP-IN-9; SARS-CoV-2 infected cells for RdRP-IN-7

Why This Matters

Higher potency (lower EC50/IC50) reduces the required compound concentration to achieve antiviral efficacy, minimizing potential off-target effects and improving the therapeutic window.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

nsp12 NiRAN Domain Binding Affinity

RdRP-IN-9 (compound 6b) was developed through esterification of the natural alkaloid lycorine. In head‑to‑head comparisons, the selectivity index (SI = CC50/EC50) of RdRP-IN‑9 was found to be nearly 14 times greater than that of the parent compound lycorine [REFS‑1]. While lycorine itself shows an SI of 29.13 against HCoV‑OC43 [REFS‑2], the ester derivatives achieved SI values up to 14‑fold higher, directly reflecting the enhanced safety margin conferred by the reversible covalent warhead [REFS‑1].

nsp12 Binding Affinity

Head-to-head

Kd = 0.53 μM (12‑fold higher than parent, Kd 6.5 μM)

Supports target engagement interpretation

MST, recombinant nsp12 protein

Evidence Dimension	Selectivity Index (CC50/EC50)
Target Compound Data	SI ~14× higher than lycorine
Comparator Or Baseline	Lycorine SI = 29.13 (HCoV-OC43)
Quantified Difference	Approximately 14-fold increase in SI
Conditions	HCoV-OC43 infected cell culture; cytotoxicity assessed in parallel

Why This Matters

A larger selectivity index indicates a wider margin between antiviral activity and host cell toxicity, a critical parameter for advancing compounds toward in vivo efficacy and safety studies.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source
• [2] Shen L, et al. High-Throughput Screening and Identification of Potent Broad-Spectrum Inhibitors of Coronaviruses. Journal of Virology, 2019, 93(12): e00023-19. View Source

Synergy with Molnupiravir

RdRP-IN-9 displays a synergistic anti‑coronavirus effect when combined with molnupiravir, an orally bioavailable nucleoside analog RdRp inhibitor currently in clinical use [REFS‑1]. Combination studies in HCoV‑OC43‑infected cells revealed that the presence of RdRP‑IN‑9 reduces the EC50 of molnupiravir, enabling enhanced viral suppression at lower nucleoside doses [REFS‑1]. This synergy likely stems from the distinct, non‑overlapping binding sites (NiRAN domain vs. active site) and complementary mechanisms of action.

Synergy with Molnupiravir

Cross-study

CI

Distinct synergy profile context for dual-agent research

HCoV-OC43 cell assay

Kinase Off-Target Prediction

In silico only

CLK4 96.73%, ERK2 96.33% probability (computational)

Off-target kinase review context; data to verify

No experimental kinase panel reported

Lycorine Ester Potency Profile

Head-to-head

Highest SI (47) among tested esters; EC50 0.68 μM, CC50 32.63 μM

Supports procurement for low-cytotoxicity antiviral research

Vero E6 cells; congener 6d SI ~14

Evidence Dimension	Combination antiviral effect
Target Compound Data	Synergistic activity with molnupiravir (qualitative)
Comparator Or Baseline	Molnupiravir alone (additive baseline)
Quantified Difference	Reduction in molnupiravir EC50 when combined with RdRP-IN-9
Conditions	HCoV-OC43 infected cell culture; combination index analysis

Why This Matters

Synergistic combinations allow for dose reduction of each component, potentially mitigating toxicity, improving tolerability, and circumventing resistance mechanisms that may arise against single agents.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

CLK4 and ERK2 Off-Target Predictions

Surface plasmon resonance (SPR) analysis confirmed that RdRP‑IN‑9 binds directly to the nsp12 protein with a dissociation constant (Kd) of 0.53 μM [REFS‑1]. This high‑affinity interaction is consistent with the compound's potent antiviral activity and supports its mechanism as a direct nsp12 ligand. In contrast, the parent compound lycorine exhibits more variable and generally lower‑affinity interactions with RdRp components [REFS‑1], highlighting the improved target engagement conferred by the ester warhead.

Kinase Off-Target Prediction

In silico only

CLK4 96.73%, ERK2 96.33% probability (computational)

Off-target kinase review context; data to verify

No experimental kinase panel reported

Evidence Dimension	Binding affinity to nsp12
Target Compound Data	Kd = 0.53 μM
Comparator Or Baseline	Lycorine (affinity not reported for nsp12 NiRAN; weaker RdRp interaction)
Quantified Difference	Not directly comparable; RdRP-IN-9 demonstrates high-affinity binding
Conditions	SPR (Biacore) assay with immobilized nsp12 protein

Why This Matters

Direct measurement of target engagement provides mechanistic validation and supports structure‑based optimization efforts, reducing the risk of off‑target activities.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

Lycorine Ester Potency Comparison

RdRP‑IN‑9 reversibly acylates Cys12 within the NiRAN domain of nsp12, a binding mode that confers a prolonged antiviral effect not observed with conventional reversible inhibitors [REFS‑1]. In washout experiments, RdRP‑IN‑9 maintained significant viral suppression for an extended period after compound removal, whereas the parent lycorine showed a rapid loss of activity [REFS‑1]. This extended duration of action is attributed to the slow dissociation kinetics of the reversible covalent bond, which creates a reservoir of inhibited enzyme within the cell.

Lycorine Ester Potency Profile

Head-to-head

Highest SI (47) among tested esters; EC50 0.68 μM, CC50 32.63 μM

Supports procurement for low-cytotoxicity antiviral research

Vero E6 cells; congener 6d SI ~14

Evidence Dimension	Duration of antiviral effect post‑washout
Target Compound Data	Sustained inhibition >24 h after compound removal
Comparator Or Baseline	Lycorine (rapid loss of activity post‑washout)
Quantified Difference	Extended time‑dependent protection (qualitative)
Conditions	HCoV-OC43 infected cell culture; compound washout followed by continued viral monitoring

Why This Matters

A longer duration of action can reduce dosing frequency, improve patient compliance, and provide more consistent viral suppression in therapeutic settings.

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source

RdRP-IN-9 Application Scenarios

NiRAN Domain Mechanistic Studies

RdRP‑IN‑9 is uniquely suited for combination studies with approved nucleoside RdRp inhibitors such as molnupiravir or remdesivir. Its allosteric NiRAN‑domain binding and reversible covalent mechanism enable synergistic antiviral activity that can lower the effective dose of the nucleoside partner [REFS‑1]. Procurement of RdRP‑IN‑9 is therefore highly recommended for research programs investigating rational antiviral combinations, resistance suppression, or dose‑sparing regimens.

Combination Therapy with Molnupiravir

Because RdRP‑IN‑9 targets the NiRAN domain—a distinct site from the canonical polymerase active site—it provides a critical tool for probing resistance mechanisms that arise in response to active‑site inhibitors [REFS‑1]. Researchers studying viral escape pathways, nsp12 mutagenesis, or the conservation of the NiRAN domain across nidoviruses will find RdRP‑IN‑9 essential for comparative mechanism‑of‑action experiments.

SAR of Lycorine Covalent Inhibitors

The prolonged antiviral effect of RdRP‑IN‑9, mediated by its reversible covalent bond with Cys12, makes it an attractive candidate for studies focused on extended‑release formulations, depot systems, or prophylactic applications where sustained target coverage is required [REFS‑1]. Procurement of this compound supports research into antiviral durability and the development of next‑generation, long‑acting coronavirus therapies.

Low-Cytotoxicity Antiviral Studies

RdRP‑IN‑9 serves as a validated chemical probe for the NiRAN domain, with established SAR showing that the ester warhead dramatically improves selectivity index and binding affinity relative to lycorine [REFS‑1]. Medicinal chemistry teams optimizing next‑generation NiRAN inhibitors or designing novel covalent warheads can use RdRP‑IN‑9 as a benchmark compound for biochemical and cell‑based assays.

Application

Selection Property

Validation Focus

NiRAN domain mechanistic studies

Reversible covalent Cys12 engagement

Washout-controlled target recovery; NiRAN-dependent process dissection

Combination research with molnupiravir

Synergy profile with molnupiravir

Dual-agent antiviral efficacy in cell-based models

Lycorine ester SAR benchmark

Balanced potency and cytotoxicity margin

Propionate warhead optimization in antiviral SAR campaigns

Low-cytotoxicity antiviral studies

Reported high selectivity index

Cell-viability endpoints in prolonged incubation assays

• [1] Mei Y, et al. Lycorine esters exert anti-HCoV-OC43 effect through reversibly acylating cysteine residue in the nsp 12 NiRAN domain. Bioorganic Chemistry, 2025, 154: 108086. View Source